Cas no 55682-91-2 (Heptacosanoic acid,methyl ester)

Heptacosanoic acid,methyl ester structure
55682-91-2 structure
Product Name:Heptacosanoic acid,methyl ester
CAS No:55682-91-2
MF:C28H56O2
MW:424.743049621582
MDL:MFCD00057798
CID:380306
PubChem ID:41517
Update Time:2025-09-28

Heptacosanoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptacosanoic acid,methyl ester
    • METHYL HEPTACOSANOATE
    • DTXSID00204203
    • Heptacosanoic acid, methyl ester
    • MFCD00057798
    • HY-W127513
    • FT-0718480
    • Heptacosanoic acid methyl ester, n-
    • 81C7B9DB-5995-4F52-AAB0-484C04D6500B
    • CS-0185741
    • Methyl heptacosanoate, >=99%
    • Heptacosanoic acid methyl ester
    • AKOS015903264
    • 55682-91-2
    • SCHEMBL3503035
    • SCVPLVIKFSVDDH-UHFFFAOYSA-N
    • Methyl heptacosanoate #
    • HEPTACOSANOICACIDMETHYLESTER
    • DB-230506
    • MDL： MFCD00057798
    • Inchi： 1S/C28H56O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30-2/h3-27H2,1-2H3
    • InChI Key： SCVPLVIKFSVDDH-UHFFFAOYSA-N
    • SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 424.42800
  • Monoisotopic Mass: 424.428031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 26
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 63-66 °C
  • Boiling Point: 449 °C at 760 mmHg
  • Flash Point: 226.1 °C
  • Refractive Index: 1.452
  • Solubility: Insuluble (1.8E-6 g/L) (25 ºC),
  • PSA: 26.30000
  • LogP: 9.93180

Heptacosanoic acid,methyl ester Security Information

  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • Storage Condition：2-8°C

Heptacosanoic acid,methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
20-2700-7-25mg
Methyl Heptacosanoate
 55682-91-2 >99%
25mg
 €177.00 2025-03-07
Larodan
20-2700-9-100mg
Methyl Heptacosanoate
 55682-91-2 >99%
100mg
 €443.00 2025-03-07
eNovation Chemicals LLC
D136788-1g
HEPTACOSANOICACIDMETHYLESTER
 55682-91-2 96%
1g
 $325 2022-10-23
SHENG KE LU SI SHENG WU JI SHU
sc-215350-25mg
Methyl heptacosanoate,
 55682-91-2
25mg
 ￥1880.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-215350A-100mg
Methyl heptacosanoate,
 55682-91-2
100mg
 ￥4625.00 2023-09-05
eNovation Chemicals LLC
D136788-100mg
HEPTACOSANOICACIDMETHYLESTER
 55682-91-2 96%
100mg
 $265 2024-08-03
eNovation Chemicals LLC
D136788-200mg
HEPTACOSANOICACIDMETHYLESTER
 55682-91-2 96%
200mg
 $345 2024-08-03
SHENG KE LU SI SHENG WU JI SHU
sc-215350-25 mg
Methyl heptacosanoate,
 55682-91-2
25mg
 ￥1,880.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-215350A-100 mg
Methyl heptacosanoate,
 55682-91-2
100MG
 ￥4,625.00 2023-07-10
eNovation Chemicals LLC
D136788-100mg
HEPTACOSANOICACIDMETHYLESTER
 55682-91-2 96%
100mg
 $265 2025-02-28

Heptacosanoic acid,methyl ester Related Literature

Related Categories

55682-91-2 (Heptacosanoic acid,methyl ester) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd